3,3,3-trifluoro-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)propanamide

• IUPAC Name: 3,3,3-trifluoro-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]propanamide
• InChI: InChI=1S/C16H21F3N4O/c17-16(18,19)10-15(24)20-12-5-7-23(8-6-12)14-9-11-3-1-2-4-13(11)21-22-14/h9,12H,1-8,10H2,(H,20,24)
• InChI Key: MHTBLOCYWYOVOU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NN=C(C=C2C1)N3CCC(CC3)NC(=O)CC(F)(F)F
• Molecular Formula: C16H21F3N4O
• Molecular Weight: 342.36 g/mol

Description

3,3,3-trifluoro-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)propanamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of amides and has a molecular formula of C20H25F3N2O.

Scientific Research Applications

Gastric Acid Antisecretory Activity

Compounds structurally similar to the specified chemical have been synthesized and tested for their gastric acid antisecretory activity. For instance, derivatives with antisecretory properties against histamine-induced gastric acid secretion in rats were identified, highlighting their potential therapeutic applications in treating conditions like ulcers (Ueda et al., 1991).

Synthesis of Neuroleptic Agents

Research has explored the synthesis pathways for neuroleptic agents, such as Fluspirilen and Penfluridol, which involve key intermediates that share structural features with the compound . These synthesis pathways are crucial for developing pharmaceuticals targeting mental health disorders (Botteghi et al., 2001).

Protonation of Nitrogen-base Ligands

Studies on the protonation of hindered unidentate nitrogen bases, including piperidines, have been conducted to understand their structural systematics and potential applications in materials science and catalysis (Effendy et al., 2006).

Trifluoromethylthiolation Reagents

Research into trifluoromethylthiolating reagents for the late-stage functionalization of pharmaceuticals has been developed, illustrating the importance of such reagents in enhancing drug properties, including stability and permeability (Shao et al., 2015).

Electrochemical Cyanation of Piperidines

An electrochemical method for the cyanation of secondary piperidines demonstrates the synthesis of valuable pharmaceutical building blocks, emphasizing the role of such compounds in drug development (Lennox et al., 2018).

Antimicrobial Activity

Derivatives have been synthesized and evaluated for their antimicrobial activity against pathogens affecting plants, showcasing the potential agricultural applications of these compounds (Vinaya et al., 2009).